Cas no 1559062-15-5 (2-(2-Methoxyethoxy)phenylamine Hydrochloride)

• Product Name: 2-(2-Methoxyethoxy)phenylamine Hydrochloride
• CAS No: 1559062-15-5
• MF: C₉H₁₄ClNO₂
• MW: 203.665961742401
• CID: 4606135
• Update Time: 2025-06-15

2-(2-Methoxyethoxy)phenylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2-methoxyethoxy)phenyl]amine hydrochloride
• 2-(2-Methoxyethoxy)aniline hydrochloride
• 2-(2-methoxyethoxy)aniline;hydrochloride
• 2-(2-Methoxyethoxy)phenylamine Hydrochloride

• Inchi： 1S/C9H13NO2.ClH/c1-11-6-7-12-9-5-3-2-4-8(9)10;/h2-5H,6-7,10H2,1H3;1H
• InChI Key： FIPQBONQNWDNED-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1N)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 119
• Topological Polar Surface Area: 44.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-(2-Methoxyethoxy)phenylamine Hydrochloride

Introduction to 2-(2-Methoxyethoxy)phenylamine Hydrochloride (CAS No. 1559062-15-5)

2-(2-Methoxyethoxy)phenylamine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1559062-15-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the amine class and features a unique structural motif consisting of a phenyl ring substituted with an N-alkyl chain containing a methoxyethoxy group. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural configuration of 2-(2-Methoxyethoxy)phenylamine Hydrochloride positions it as a versatile building block for the synthesis of more complex molecules. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse chemical modifications, enabling researchers to tailor its pharmacological properties for specific therapeutic applications. In recent years, this compound has been explored in the development of novel pharmacophores targeting various biological pathways.

One of the most compelling aspects of 2-(2-Methoxyethoxy)phenylamine Hydrochloride is its potential in modulating central nervous system (CNS) activity. Preclinical studies have suggested that derivatives of this compound may exhibit properties relevant to neuropharmacology, including potential effects on serotonin and dopamine receptors. These interactions are of particular interest due to their implications in treating neurological and psychiatric disorders. The methoxyethoxy side chain contributes to lipophilicity, which can influence membrane permeability and bioavailability, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic behavior of 2-(2-Methoxyethoxy)phenylamine Hydrochloride and its analogs. Molecular modeling studies indicate that optimal pharmacological activity may be achieved by fine-tuning the substitution patterns on the phenyl ring and the N-alkyl chain. These insights have guided synthetic strategies aimed at optimizing potency, selectivity, and metabolic stability.

In addition to its neuropharmacological potential, 2-(2-Methoxyethoxy)phenylamine Hydrochloride has been investigated for its role in anti-inflammatory and analgesic applications. Experimental data suggest that certain derivatives may interact with inflammatory mediators, offering a mechanism for reducing inflammation without systemic side effects. This aligns with the growing demand for targeted therapies that minimize off-target effects while maintaining therapeutic efficacy.

The synthesis of 2-(2-Methoxyethoxy)phenylamine Hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. Key synthetic steps include nucleophilic substitution reactions to introduce the methoxyethoxy group followed by diazotization and coupling reactions to form the amine moiety. The final step involves conversion to the hydrochloride salt to improve handling properties. Advances in green chemistry principles have also been applied to develop more sustainable synthetic routes, reducing waste and energy consumption.

The analytical characterization of 2-(2-Methoxyethoxy)phenylamine Hydrochloride is critical for ensuring batch-to-batch consistency and purity. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural identity and assess impurity profiles. These analytical methods are essential for compliance with regulatory standards in pharmaceutical manufacturing.

Industrial-scale production of 2-(2-Methoxyethoxy)phenylamine Hydrochloride requires careful optimization to balance cost-effectiveness with quality control. Process chemists focus on maximizing yield while minimizing by-products through continuous flow chemistry or improved catalyst systems. Additionally, environmental considerations drive the adoption of solvent recovery systems and waste treatment protocols to align with regulatory requirements and corporate sustainability goals.

The future direction of research on 2-(2-Methoxyethoxy)phenylamine Hydrochloride is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically varying substituents on the phenyl ring and N-alkyl chain, researchers aim to identify novel derivatives with enhanced pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical candidates.

Regulatory considerations play a significant role in advancing compounds like 2-(2-Methoxyethoxy)phenylamine Hydrochloride into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that materials used in preclinical studies meet stringent quality standards. Furthermore, engagement with regulatory agencies early in the development process helps streamline pathways for approval, reducing time-to-market for promising drug candidates.

In conclusion, 2-(2-Methoxyethoxy)phenylamine Hydrochloride represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities, particularly in neuropharmacology and anti-inflammatory therapy. Continued investment in synthetic chemistry, computational modeling, and analytical methodologies will further enhance our understanding of this compound's potential contributions to medicine.